2-ethyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-methyl-1,3-oxazole-5-carboxamide

• IUPAC Name: 2-ethyl-N-[1-[(2-fluorophenyl)methyl]piperidin-3-yl]-4-methyl-1,3-oxazole-5-carboxamide
• InChI: InChI=1S/C19H24FN3O2/c1-3-17-21-13(2)18(25-17)19(24)22-15-8-6-10-23(12-15)11-14-7-4-5-9-16(14)20/h4-5,7,9,15H,3,6,8,10-12H2,1-2H3,(H,22,24)
• InChI Key: MULXCVXYMUCYOT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C(O1)C(=O)NC2CCCN(C2)CC3=CC=CC=C3F)C
• Molecular Formula: C19H24FN3O2
• Molecular Weight: 345.4 g/mol

Description

2-ethyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-methyl-1,3-oxazole-5-carboxamide, also known as EFPI, is a chemical compound that has been widely studied for its potential use in scientific research. EFPI belongs to the class of oxazole compounds and has been found to have various biochemical and physiological effects.

Mechanism of Action

2-ethyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-methyl-1,3-oxazole-5-carboxamide acts as an antagonist of the dopamine D2 receptor, which is involved in the regulation of various physiological processes such as motor control, reward, and addiction. By blocking the activity of this receptor, 2-ethyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-methyl-1,3-oxazole-5-carboxamide has been found to modulate the release of dopamine in the brain, leading to various physiological effects.
Biochemical and Physiological Effects:
2-ethyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-methyl-1,3-oxazole-5-carboxamide has been found to have various biochemical and physiological effects in laboratory experiments. It has been shown to modulate the release of dopamine in the brain, leading to changes in motor activity, reward processing, and addiction-related behaviors. Additionally, 2-ethyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-methyl-1,3-oxazole-5-carboxamide has been found to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-ethyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-methyl-1,3-oxazole-5-carboxamide in laboratory experiments is its high selectivity for the dopamine D2 receptor, which allows for precise modulation of dopamine release in the brain. However, one of the limitations of using 2-ethyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-methyl-1,3-oxazole-5-carboxamide is its relatively low potency compared to other dopamine receptor antagonists.

Future Directions

There are several future directions for the study of 2-ethyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-methyl-1,3-oxazole-5-carboxamide. One potential direction is the investigation of its effects on other neurotransmitter systems, such as the serotonin and norepinephrine systems. Additionally, further studies are needed to explore the potential therapeutic applications of 2-ethyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-methyl-1,3-oxazole-5-carboxamide in the treatment of various neurological disorders, such as Parkinson's disease and addiction.

Synthesis Methods

The synthesis of 2-ethyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-methyl-1,3-oxazole-5-carboxamide involves the reaction of 2-fluorobenzylamine with 4-methyl-1,3-oxazole-5-carboxylic acid followed by the addition of piperidine and ethyl chloroformate. The resulting compound is then purified through column chromatography to obtain 2-ethyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-methyl-1,3-oxazole-5-carboxamide in its pure form.

Scientific Research Applications

2-ethyl-N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-methyl-1,3-oxazole-5-carboxamide has been extensively studied for its potential use in scientific research. It has been found to have various applications in the field of neuroscience, particularly in the study of neurotransmitter systems and their role in various neurological disorders.